1-Phenylhex-5-en-2-one
Overview
Description
1-Phenylhex-5-en-2-one, also known as PHE, is a chemical compound with the molecular formula C12H14O . It has a molecular weight of 174.24 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H14O/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h2,4-8H,1,3,9-10H2 . This indicates the presence of 12 carbon atoms, 14 hydrogen atoms, and 1 oxygen atom in the molecule. Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 174.24 .Scientific Research Applications
Mass Spectrometry and Fragmentation Studies
1-Phenylhex-5-en-2-one has been studied in the context of mass spectrometry. A particular focus has been on its fragmentation patterns, specifically the McLafferty rearrangement and skeletal rearrangements within ion/neutral complexes. This research provides insights into the reaction channels of molecular ions, contributing to the understanding of mass spectrometric analysis of similar compounds (Dohmeier-Fischer, Krämer, & Grützmacher, 1995).
Reaction Kinetics and Mechanism
Studies have been conducted on the kinetics and mechanisms of reactions involving ω-arylakenes, including this compound. These studies measure rate constants and investigate the nature of the products formed, which can include trifluoroacetate esters and tetralines. Such research is crucial for understanding the reaction pathways and mechanisms in organic chemistry (Mason & Norman, 1973).
Anticancer, Antibacterial, and DNA Binding Studies
Research on derivatives of this compound has shown potential in medicinal chemistry. These derivatives have been synthesized and evaluated for their anticancer, antibacterial, and DNA binding potential. This indicates the role of such compounds in developing new therapeutic agents (Gupta et al., 2016).
Heterocyclic Chemistry
This compound has been used in studies exploring heterocyclic chemistry. For example, its derivatives have been investigated for their role in heterocyclisation reactions induced by thallium(III) acetate. This research contributes to the understanding of the stereochemistry and the effects of varying internal nucleophiles in organic synthesis (Michael & Nkwelo, 1990).
Safety and Hazards
The safety information for 1-Phenylhex-5-en-2-one includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
1-phenylhex-5-en-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h2,4-8H,1,3,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKJUDGCJQPOBGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)CC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30472094 |
Source
|
| Record name | 5-Hexen-2-one, 1-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30472094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
64020-33-3 |
Source
|
| Record name | 5-Hexen-2-one, 1-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30472094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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